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For researchers, scientists, and professionals in drug development, selecting the appropriate

tubing for single-use systems is critical to ensuring product integrity, process efficiency, and

patient safety. Sterilization, most commonly achieved through gamma irradiation, is a

mandatory step that can significantly alter the physical and chemical properties of polymers.

This guide provides an objective comparison of C-Flex® thermoplastic elastomer (TPE)

tubing's performance after gamma irradiation against other commonly used alternatives,

supported by experimental data and detailed methodologies.

Executive Summary
Gamma irradiation can induce changes in the mechanical properties and extractables profiles

of TPE and silicone tubing. C-Flex® 374 tubing, a widely used TPE, generally sees a decrease

in hardness and burst pressure, while its bend radius may increase post-irradiation.[1] While

specific quantitative data on the percentage change in tensile strength and elongation for C-
Flex® is not readily available in public literature, manufacturer reports state these properties

remain largely stable and equivalent to other sterilization methods like X-ray.[1] Alternative

TPEs, such as those from Repligen and Sartorius (Tuflux®), and platinum-cured silicone

demonstrate robust post-irradiation performance, providing viable alternatives depending on

the specific application requirements. The choice of tubing should therefore be guided by a

thorough evaluation of post-sterilization performance data.
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The most significant impact of gamma irradiation on tubing is on its mechanical and physical

properties. These changes can affect the tubing's performance in critical applications such as

peristaltic pumping, fluid transfer under pressure, and sterile connections.

Key Performance Indicators
Durometer (Shore A Hardness): Measures the indentation hardness of the material. A lower

durometer indicates a softer, more flexible material. Gamma irradiation typically causes a

slight decrease in the durometer of C-Flex® tubing.[1]

Tensile Strength: The maximum stress a material can withstand while being stretched or

pulled before breaking.

Elongation at Break: The percentage increase in length that a material can achieve before it

breaks.

Compression Set: The permanent deformation remaining after a material is subjected to a

compressive stress. A lower percentage is desirable as it indicates better elastic recovery.

Gamma irradiation typically improves (decreases) the compression set of C-Flex® tubing.[1]

Performance Data Tables
The following tables summarize the available quantitative data for C-Flex® 374 and its

alternatives. Pre-irradiation data for C-Flex® is taken from manufacturer datasheets, while

post-irradiation data is sourced from various validation and comparability guides.

Table 1: C-Flex® 374 Physical Properties (Pre- vs. Post-Gamma Irradiation)
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Property Test Method
Pre-Irradiation
(Typical Value)

Post-Irradiation
(Trend)

Durometer, Shore A ASTM D2240 60 Decreases[1]

Tensile Strength, psi

(MPa)
ASTM D412 1190 (8.2)[2][3][4]

Stable / "Equivalent"

to X-Ray[1]

Elongation at Break,

%
ASTM D412 915[2][4]

Stable / "Equivalent"

to X-Ray[1]

Compression Set, % ASTM D395B 83 Decreases[1]

Yellowness Index ASTM E313 - Increases[1]

Burst Pressure - Varies by size Decreases[1]

Bend Radius - Varies by size Increases[1]

Note: Quantitative post-irradiation values for C-Flex® 374 are not consistently published in a

consolidated format. The trends are based on manufacturer statements.

Table 2: Comparative Performance of Alternative Tubing (Post-Gamma Irradiation)

Property Test Method
Repligen TPE
(28-38 kGy)

Sartorius
Tuflux® TPE
(≥50 kGy)

Platinum-
Cured Silicone
(75 kGy)

Durometer,

Shore A
ASTM D2240 63[5] 60 ± 5[6]

~40 (Increases

with dose)

Tensile Strength,

psi (MPa)
ASTM D412 1230 (8.5)[5] > 870 (>6)[6]

~1000 (6.9)

(Decreases with

dose)

Elongation at

Break, %
ASTM D412 800[5] > 750[6]

~450 (Decreases

with dose)

Compression

Set, % (22h @

70°C)

ASTM D395B 27[5] Not Available Not Available
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Note: AdvantaFlex® TPE tubing is reported by the manufacturer to maintain its physical

properties following sterilization, but specific quantitative data tables are not readily available in

public documents.[7][8][9][10]

Extractables and Leachables Profile
Extractables are compounds that can be drawn from a material under aggressive conditions

(e.g., strong solvents, high temperature), while leachables are compounds that migrate into the

drug product under normal process conditions. Gamma irradiation is considered a "worst-case"

scenario as the high energy can break down polymer chains and additives, potentially creating

new extractable compounds.[6][11]

A key concern in the biopharmaceutical industry is the presence of bDtBPP (bis(2,4-di-tert-

butylphenyl) phosphate), a degradation product of the common antioxidant Irgafos® 168, which

has been shown to have a potential impact on cell growth.[12]

Studies have shown that different TPE tubings can have varying levels of extractables post-

irradiation. For instance, a study on DuPont™ Liveo™ Pharma TPE Tubing reported no

detectable bDtBPP after gamma irradiation, while other commercial TPEs showed varying

amounts.[12] Sartorius also provides data indicating that both their Tuflux® TPE and C-Flex®

374 were tested for extractables after a high dose of gamma irradiation (≥ 50 kGy) to assess

the worst-case scenario.[6]

A comprehensive extractables study should be conducted according to established protocols,

such as the BioPhorum (BPOG) guidelines, which outline standardized extraction solvents,

timeframes, and analytical techniques to ensure consistent and comparable data across

different single-use components.[11]

Experimental Protocols and Methodologies
Accurate and reproducible data relies on standardized testing protocols. The methodologies for

the key mechanical tests cited in this guide are detailed below.

Mechanical Testing Workflow
The general workflow for evaluating the mechanical properties of tubing after gamma

irradiation involves receiving the material, subjecting it to a specified dose of radiation,
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conditioning the samples, and then performing the mechanical tests according to ASTM

standards.

Preparation

Mechanical Testing

Analysis

Receive Tubing Samples

Gamma Irradiation
(e.g., 25-50 kGy)

Post-Irradiation
Conditioning (ASTM D1349)

Tensile Strength
& Elongation (ASTM D412)

Test Irradiated Samples

Durometer Hardness
(ASTM D2240)

Test Irradiated Samples

Compression Set
(ASTM D395)

Test Irradiated Samples

Data Analysis & Comparison

Click to download full resolution via product page

Caption: Workflow for Mechanical Property Testing of Gamma Irradiated Tubing.

Tensile Strength and Elongation (ASTM D412)
This test method measures the force required to stretch a dumbbell-shaped specimen of the

tubing material to its breaking point.
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Specimen Preparation: Samples are cut from the tubing or from a molded plaque of the

same material using a die (Die C is common).

Gage Marks: Two marks are placed at a set distance apart on the narrow section of the

specimen.

Testing: The specimen is placed in the grips of a tensometer. The grips are pulled apart at a

constant rate (e.g., 500 mm/min) until the specimen ruptures.

Data Collection: The force at break (for tensile strength) and the distance between the gage

marks at the point of rupture (for elongation) are recorded.

Durometer Hardness (ASTM D2240)
This method determines the indentation hardness of the material.

Apparatus: A durometer (Type A is used for soft elastomers) with a specific spring-loaded

indentor is used.

Procedure: The indentor is pressed firmly and quickly onto a flat surface of the tubing

material, ensuring the presser foot is parallel to the surface.

Reading: The hardness value is read from the durometer's scale (0-100) either immediately

or after a specified time delay. Multiple readings are taken at different locations and

averaged.

Compression Set (ASTM D395, Method B)
This test measures the ability of the material to return to its original thickness after being

compressed at a specified temperature and time.

Specimen: A cylindrical disk (ply) of the material is used.

Procedure: The initial thickness of the specimen is measured. It is then placed in a fixture

and compressed to a constant deflection (typically 25% of its original height) using spacers.

Conditioning: The fixture containing the compressed specimen is placed in an oven at a

specified temperature (e.g., 70°C) for a set time (e.g., 22 hours).
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Recovery and Measurement: The specimen is removed from the fixture and allowed to cool

and recover at room temperature for 30 minutes. The final thickness is then measured. The

compression set is calculated as a percentage of the amount it failed to recover.

Extractables Testing (BioPhorum Protocol)
The BioPhorum (formerly BPOG) protocol provides a standardized framework for evaluating

extractables from single-use systems.
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Sample Preparation & Extraction
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Caption: Standardized Workflow for Extractables Testing (BPOG).

The protocol involves:

Pre-Treatment: The tubing is sterilized using the intended method (gamma irradiation).
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Extraction: The tubing is exposed to a range of model solvents (e.g., water, ethanol, acidic

and basic buffers) under specified conditions of time and temperature to simulate worst-case

process conditions.

Analysis: The resulting extracts are analyzed using a suite of orthogonal analytical

techniques, such as LC-MS (for non-volatile compounds), GC-MS (for volatile and semi-

volatile compounds), and ICP-MS (for elemental impurities), to identify and quantify the

extracted compounds.

Conclusion and Recommendations
Gamma irradiation is an effective sterilization method for single-use tubing but can alter its

physical and chemical properties. C-Flex® tubing remains a viable and widely used option,

though users should be aware of potential changes such as a decrease in durometer and an

increase in yellowness. For applications highly sensitive to mechanical properties, alternatives

like Repligen TPE and Sartorius Tuflux® TPE offer robust, well-characterized post-irradiation

performance.

It is imperative for researchers and drug development professionals to:

Request Validation Data: Always request comprehensive validation guides from suppliers

that include quantitative data on physical properties after gamma irradiation at the relevant

dose.

Evaluate Extractables Profiles: Assess the supplier's extractables data, preferably generated

using the BPOG protocol, to perform a thorough risk assessment for the specific process

and drug product.

Conduct Application-Specific Testing: The data presented in this guide is for comparison

purposes. End-users should always conduct their own functional tests that simulate the

actual process conditions to ensure the chosen tubing meets the specific requirements of

their application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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